2,3-Dichloropropyl decanoate
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Description
2,3-Dichloropropyl decanoate (CAS: 109350-13-2) is a chlorinated ester derivative of decanoic acid, characterized by a propyl backbone substituted with two chlorine atoms at the 2- and 3-positions. Synonyms include ACMC-20lby2 and AC1LB0D3, with an InChIKey of KCEHDHNCSNRRCL-UHFFFAOYSA-N .
Properties
CAS No. |
88606-76-2 |
|---|---|
Molecular Formula |
C13H24Cl2O2 |
Molecular Weight |
283.2 g/mol |
IUPAC Name |
2,3-dichloropropyl decanoate |
InChI |
InChI=1S/C13H24Cl2O2/c1-2-3-4-5-6-7-8-9-13(16)17-11-12(15)10-14/h12H,2-11H2,1H3 |
InChI Key |
KCEHDHNCSNRRCL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC(=O)OCC(CCl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloropropyl decanoate typically involves the esterification of 2,3-dichloropropanol with decanoic acid. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .
Industrial Production Methods: In industrial settings, the production of 2,3-Dichloropropyl decanoate may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the production process .
Chemical Reactions Analysis
Types of Reactions: 2,3-Dichloropropyl decanoate can undergo various chemical reactions, including:
Hydrolysis: The ester bond can be hydrolyzed in the presence of water and an acid or base catalyst to yield 2,3-dichloropropanol and decanoic acid.
Substitution Reactions: The chlorine atoms in the compound can be substituted with other nucleophiles, such as hydroxide ions or amines, leading to the formation of different derivatives.
Common Reagents and Conditions:
Hydrolysis: Acidic or basic conditions with water.
Substitution: Nucleophiles such as hydroxide ions or am
Comparison with Similar Compounds
2,3-Dihydroxypropyl Decanoate
Tri-(2,3-Dichloropropyl) Phosphate (TDCPP)
- CAS : 78-43-3 / 13674-87-8
- Functional Groups : Three 2,3-dichloropropyl groups attached to a phosphate core.
- Properties : Flame-retardant properties due to chlorine content and phosphate backbone; molecular weight 428 g/mol .
- Applications : Widely used in plastics, textiles, and furniture as a flame retardant .
2-Hydroxy-3-(Octanoyloxy)propyl Decanoate
- Functional Groups: Hydroxyl and octanoyloxy substituents on the propyl chain.
- Properties : Intermediate hydrophilicity; likely used as a surfactant or emulsifier in industrial formulations .
Physicochemical and Industrial Comparisons
Key Observations :
- However, this may also elevate environmental persistence or toxicity risks, as seen in TDCPP’s regulatory scrutiny .
- Central Functional Group: Phosphate esters (e.g., TDCPP) exhibit flame-retardant behavior, while carboxylic esters (e.g., 2,3-Dichloropropyl decanoate) are more likely to act as plasticizers or stabilizers .
Toxicity and Regulatory Considerations
- 2,3-Dichloropropyl Decanoate: No direct toxicity data are available in the provided evidence. However, structurally similar chlorinated compounds (e.g., 2,3-dichloropropene) are associated with respiratory and dermal hazards .
- TDCPP: Classified as a carcinogen and restricted under REACH due to bioaccumulation risks .
- 2,3-Dihydroxypropyl Decanoate: Generally recognized as safe (GRAS) for food and pharmaceutical use, reflecting its lower reactivity .
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